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Compound of Interest

Compound Name: 4-Butoxy-2,3-difluorophenol

Cat. No.: B150618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Butoxy-2,3-difluorophenol. Due to the limited availability of experimental data for this specific

compound in public literature and safety data sheets[1], this guide also includes data for

structurally related compounds to offer a comparative context for researchers. Furthermore,

detailed experimental protocols for determining key physical properties are provided to assist in

the empirical characterization of this and similar molecules.

Core Physical Properties
Experimental data on the primary physical properties of 4-Butoxy-2,3-difluorophenol, such as

melting point, boiling point, and density, are not readily available in reviewed scientific literature

or safety data sheets[1]. The information available is limited to its chemical identifiers.

Table 1: Known and Calculated Properties of 4-Butoxy-2,3-difluorophenol

Property Value Source

CAS Number 136239-68-4 [1][2][3]

Molecular Formula C₁₀H₁₂F₂O₂ Inferred

Molecular Weight 202.20 g/mol Calculated
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In the absence of specific experimental data for 4-Butoxy-2,3-difluorophenol, the following

table presents the physical properties of structurally analogous compounds. This information

can serve as a valuable reference for estimating the potential properties of the target

compound.

Table 2: Physical Properties of Structurally Related Compounds

Compound CAS Number
Molecular
Weight ( g/mol
)

Melting Point
(°C)

Boiling Point
(°C)

2,3-

Difluorophenol
6418-38-8 130.09 39-42 54 @ 25 mmHg

2,4-

Difluorophenol
367-27-1 130.09 29-32 149-151

4-n-Butoxy-2,6-

difluorophenol
1373920-65-0 202.20 Not Available Not Available

4-Ethoxy-2,3-

difluorophenol
126163-56-2 174.15 Not Available Not Available

Experimental Protocols
For researchers synthesizing or working with 4-Butoxy-2,3-difluorophenol, the following are

generalized, standard laboratory protocols for the determination of its key physical properties.

Determination of Melting Point
The melting point is a critical indicator of a solid compound's purity.[4][5][6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer
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Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: A small amount of the dry, crystalline 4-Butoxy-2,3-difluorophenol is
placed on a clean, dry watch glass. The sample should be crushed into a fine powder using

a spatula or mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

A sample height of 2-3 mm is ideal.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus. The thermometer is positioned so that the bulb is level with the sample.

Heating and Observation: The sample is heated rapidly to a temperature approximately 15-

20°C below the expected melting point. The heating rate is then reduced to 1-2°C per

minute.

Data Recording: The temperature at which the first drop of liquid appears (the onset of

melting) and the temperature at which the entire sample becomes a clear liquid (completion

of melting) are recorded. This range is the melting point of the sample. A pure compound will

have a sharp melting point range of 1-2°C.

Determination of Boiling Point
The boiling point provides information about the volatility of a liquid compound.[7][8][9][10]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer
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Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)

Clamp and stand

Procedure:

Sample Preparation: A small volume (a few milliliters) of liquid 4-Butoxy-2,3-difluorophenol
is placed in the small test tube.

Capillary Inversion: A capillary tube, with its sealed end uppermost, is placed inside the test

tube containing the liquid.

Apparatus Assembly: The test tube is attached to a thermometer with a rubber band or

clamp, ensuring the sample and the thermometer bulb are at the same level. This assembly

is then immersed in the heating bath.

Heating and Observation: The heating bath is heated gently. As the temperature rises, air

trapped in the capillary tube will expand and bubble out.

Data Recording: Heating is continued until a steady stream of bubbles emerges from the

open end of the capillary tube. The heat source is then removed, and the liquid is allowed to

cool slowly. The temperature at which the bubbling stops and the liquid begins to enter the

capillary tube is recorded as the boiling point.

Determination of Solubility
Understanding a compound's solubility in various solvents is crucial for purification, formulation,

and biological studies.[11][12][13]

Apparatus:

Small test tubes

Graduated pipette or burette

Spatula (for solid samples)

Vortex mixer or stirring rod
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A range of solvents (e.g., water, ethanol, acetone, hexane)

Procedure:

Sample Preparation: A pre-weighed small amount of 4-Butoxy-2,3-difluorophenol (e.g., 10

mg) is placed into a series of clean, dry test tubes.

Solvent Addition: A known volume of the first solvent (e.g., 1 mL) is added to the first test

tube.

Mixing: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod

for a set period (e.g., 60 seconds).

Observation: The sample is observed to determine if it has completely dissolved. If it has, the

compound is considered soluble in that solvent at that concentration.

Incremental Solvent Addition: If the sample is not fully dissolved, the solvent can be added in

small, measured increments with continued agitation until the solid is completely dissolved.

The total volume of solvent required is then recorded.

Repeat for Other Solvents: This process is repeated with a new sample for each of the

selected solvents.

Visualizations
Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the determination of the melting point of

a solid organic compound like 4-Butoxy-2,3-difluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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